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Compound of Interest

N-(3-

Compound Name: chlorophenyl)cyclohexanecarboxa
mide

Cat. No.: B3882213

Get Quote

Technical Monograph: N-(3-
chlorophenyl)cyclohexanecarboxamide

INChlKey: WGUWTOYIQWKLDD CAS Registry Number: 194551-33-2 Molecular Formula:
C13H16CINO[1][2][3][4]

Executive Summary

N-(3-chlorophenyl)cyclohexanecarboxamide is a secondary carboxamide featuring a
cyclohexane ring coupled to a 3-chlorophenyl (m-chlorophenyl) amine.[1][2][3] In drug
discovery, this molecule serves as a privileged scaffold, representing a lipophilic
pharmacophore often found in modulators of TRP channels (e.g., TRPV1), 113-Hydroxysteroid
Dehydrogenase type 1 (113-HSD1) inhibitors, and carboxamide-class agrochemicals.[1][2][3]

Beyond its biological utility, the compound is extensively used as a model substrate in the
development of novel synthetic methodologies, particularly decarboxylative cross-couplings

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3882213#bc-rfq
https://commonchemistry.cas.org/detail?cas_rn=785776-25-2
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Chlorophthalimido_cyclohexanecarboxamide
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/TW/zh/search/c13h16clno?focus=products&page=1&perpage=30&sort=relevance&term=c13h16clno&type=product
https://www.benchchem.com/product/b3882213/docs?utm_src=pdf-body#n-3-chlorophenyl-cyclohexanecarboxamide-inchikey-wguwtoyiqwkldd
https://commonchemistry.cas.org/detail?cas_rn=785776-25-2
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Chlorophthalimido_cyclohexanecarboxamide
https://www.lookchem.com/404.htm
https://commonchemistry.cas.org/detail?cas_rn=785776-25-2
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Chlorophthalimido_cyclohexanecarboxamide
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3882213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

and catalytic transamidations, due to the electronic modulation provided by the meta-chloro
substituent.[1][2][3]

Chemical Identity & Physicochemical Profile[1][2][3]
[51[6][7][8][9][10]

Structural Analysis

The molecule consists of two distinct domains separated by an amide linker:[1][3]

o Lipophilic Domain (Aliphatic): The cyclohexane ring provides bulk and lipophilicity without the

pi-stacking interactions of a phenyl group.[2][3] It is metabolically more stable than linear
alkyl chains but susceptible to oxidative metabolism (P450-mediated hydroxylation).[1][2][3]

» Electronic Domain (Aromatic): The 3-chlorophenyl ring acts as an electron-deficient system.
[1][2][3] The chlorine atom at the meta position exerts an inductive electron-withdrawing
effect (-1), reducing the electron density on the amide nitrogen, which influences hydrogen
bond donor capability.[1][2][3]

Physicochemical Properties Table[2][3][8][11][12]
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Property

Value | Description

Context

Molecular Weight

237.73 g/mol

Fragment-like, suitable for
Lead-Optimization.[1][2][3]

Physical State

White crystalline solid / Flakes

Typical for aryl amides of this

mass.[3]

Highly lipophilic; likely requires

LogP (Predicted) 3.8-4.2 ]

DMSO for stock solutions.[2]
Boiling Point (Pred.) ~410°C High thermal stability.[2]

_ Weakly acidic; neutral at

pKa (Amide NH) ~14.3 ) )

physiological pH.

) Critical for receptor binding

H-Bond Donors 1 (Amide NH)

pockets.[1][2][3]

H-Bond Acceptors

1 (Carbonyl O)

Critical for backbone
interactions.[1][2][3]

Synthesis & Manufacturing Methodologies

To ensure high purity and yield, two distinct synthetic routes are recommended: the Classical

Schotten-Baumann (for scale) and the Modern Decarboxylative Coupling (for library

generation).[1][2]

Method A: Classical Acylation (High Throughput / Scale-

Up)

This pathway utilizes acid chlorides and is the standard for generating gram-scale quantities.[1]

[2][3]

Reaction Logic: The nucleophilic aniline attacks the electrophilic carbonyl carbon of the acid

chloride.[3] The base (Triethylamine or Pyridine) is essential to scavenge the HCI byproduct,

driving the equilibrium forward and preventing protonation of the unreacted aniline.

Protocol:
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» Reagents: Cyclohexanecarbonyl chloride (1.0 equiv), 3-Chloroaniline (1.0 equiv),
Triethylamine (EtsN, 1.2 equiv), Dichloromethane (DCM, anhydrous).[2]

e Setup: Flame-dried round-bottom flask under Nitrogen (

) atmosphere.

e Procedure:

Dissolve 3-Chloroaniline in DCM at 0°C.

[¢]

[¢]

Add EtsN and stir for 10 minutes.

[e]

Dropwise add Cyclohexanecarbonyl chloride (diluted in DCM) over 30 minutes.[2]

o

Allow to warm to Room Temperature (RT) and stir for 4-12 hours.
o Workup: Quench with 1M HCI (to remove unreacted amine), wash with saturated

(to remove acid), then Brine. Dry over

[2]3]

 Purification: Recrystallization from Ethanol/Hexane or Flash Column Chromatography (SiOz,
Hexane:EtOAc gradient).

Method B: Decarboxylative Radical Cross-Coupling
(Research Scale)

Recent literature (e.g., Organic Letters, 2024) utilizes this molecule to demonstrate silver-
catalyzed decarboxylative coupling.[1][2][5] This method is valuable when starting from
carboxylic acids and isocyanides, avoiding unstable acid chlorides.[3]

Mechanism: Silver (

) catalyzes the decarboxylation of the carboxylic acid to generate an alkyl radical, which is then
trapped by the isocyanide to form the amide bond.

Synthetic Workflow Diagram
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Caption: Comparison of Classical Acylation (Top) vs. Modern Decarboxylative Coupling
(Bottom) pathways.

Biological Potential & Applications[2][3][7][14][15]
[16]
Pharmacophore in TRPV1 Antagonists

The N-aryl amide core is a structural hallmark of Transient Receptor Potential Vanilloid 1
(TRPV1) antagonists.[1][2][3]

e Mechanism: These compounds bind to the transmembrane region of the ion channel,
blocking calcium influx in response to noxious heat or capsaicin.[3]

o Relevance: While N-(3-chlorophenyl)cyclohexanecarboxamide is a simplified core, it
mimics the lipophilic/electronic profile required for the "Tail" region binding in the vanilloid
pocket.[1][2][3] It serves as a fragment lead for optimizing potency (e.g., by adding polar
groups to the cyclohexane ring).

Agrochemical Fungicides (SDHI Class)

Succinate Dehydrogenase Inhibitors (SDHIs) often feature a lipophilic amide.[2]
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» Structural Homology: The 3-chlorophenyl motif is analogous to the halogenated phenyl
groups found in commercial fungicides like Boscalid (though Boscalid uses a pyridine core).

[1](21(3]

o Application: This compound is screened in agrochemical libraries for antifungal activity
against crop pathogens.[2][3]

Chemical Probe for Amidase Activity

Due to the electron-withdrawing chlorine, the amide bond is slightly more labile than a phenyl-
unsubstituted variant but more stable than a nitro-substituted one.[1][2][3] This makes it an
ideal chromogenic substrate analog for testing the specificity of amidase or peptidase enzymes
in metabolic stability assays.[3]

Experimental Protocol: Characterization

Validation of Synthesis (Self-Validating System): To confirm the identity of the synthesized
compound, the following analytical signatures must be observed.
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Technique Expected Signature Diagnostic Interpretation

Amide NH proton. Chemical
1H NMR (DMSO-d6) 0 ~9.8-10.0 ppm (s, 1H) shift confirms amide formation.

[3]

Aromatic protons.[1][2] Pattern
1H NMR (DMSO-d6) 0 ~7.8 (1), 7.5 (d) ppm characteristic of 3-substituted

benzene.

Cyclohexane CH-C=0.[1][2][3]

1H NMR (DMSO-d6) 6 ~2.3 ppm (m, 1H) _
Alpha-proton multiplet.[1][2][3]
C=0I[1][2][3] Stretch (Amide ).

IR Spectroscopy 1650-1690 cm—1 Strong band confirms carbonyl.
[21[3]

IR Spectroscopy 3250-3300 cm™1 N-H Stretch.[2][3]

Molecular lon. Characteristic
LC-MS (ESI+) m/z 238.1 [M+H]* Chlorine isotope pattern (3:1
ratio for 35CI:37Cl).[2]

Safety & Handling (MSDS Summary)

» Hazard Classification: Irritant (Skin/Eye/Respiratory).
e GHS Signal Word: Warning.[2][3]
e Precautionary Statements:
o P280: Wear protective gloves/eye protection.[2][3]
o P261: Avoid breathing dust/fume.[2][3]

o Storage: Store at room temperature in a tightly sealed container. Stable under normal
conditions.

» Solubility Handling: Insoluble in water.[2][3] Dissolve in DMSO or Methanol for biological
assays.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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